Cas no 1869743-14-5 (2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde
• CAS No: 1869743-14-5
• MF: C₁₀H₅ClI₂N₂O
• MW: 458.421445608139
• CID: 6286036
• PubChem ID: 165873696
• Update Time: 2025-05-23

2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292893
• 1869743-14-5
• 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde

• Inchi： 1S/C10H5ClI2N2O/c11-8-3-7(2-1-6(8)4-16)15-5-14-9(12)10(15)13/h1-5H
• InChI Key： RZONRVFKUHSGTN-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1C=CC(C=O)=C(C=1)Cl)I

Computed Properties

• Exact Mass: 457.81799g/mol
• Monoisotopic Mass: 457.81799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde

Recent Advances in the Study of 2-Chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde (CAS: 1869743-14-5)

2-Chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde (CAS: 1869743-14-5) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole and benzaldehyde moieties, has shown promising potential in various therapeutic applications, particularly in the development of targeted small-molecule inhibitors. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its mechanism of action and potential clinical applications.

The synthesis of 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde involves a multi-step process that includes the iodination of imidazole derivatives and subsequent coupling with chlorobenzaldehyde precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Structural analysis using techniques such as NMR spectroscopy and X-ray crystallography has confirmed the compound's stability and reactivity, which are critical for its biological activity.

In terms of biological activity, 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde has demonstrated significant inhibitory effects on specific enzymatic targets, including kinases and proteases involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have shown that this compound can effectively modulate cellular signaling pathways, leading to reduced proliferation of cancer cells and suppression of inflammatory responses. These findings suggest its potential as a lead compound for the development of new anticancer and anti-inflammatory agents.

Recent research has also explored the pharmacokinetic properties of 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's favorable bioavailability and metabolic stability, which are essential for its progression into preclinical and clinical trials. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing the compound's efficacy and reducing potential off-target effects.

Despite these promising results, challenges remain in the development of 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through further structural modifications and comprehensive toxicological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward clinical applications.

In conclusion, 2-chloro-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde (CAS: 1869743-14-5) represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical use. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for the treatment of complex diseases.